2-{5-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine dihydrochloride

• IUPAC Name: 2-(5-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C10H13N3.2ClH/c1-7-2-3-9-10(13-7)8(4-5-11)6-12-9;;/h2-3,6,12H,4-5,11H2,1H3;2*1H
• InChI Key: DLQRANORIYYSJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)NC=C2CCN.Cl.Cl
• Molecular Formula: C10H15Cl2N3
• Molecular Weight: 248.15 g/mol

Description

The compound “2-{5-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine dihydrochloride” is a derivative of 1H-pyrrolo[2,3-b]pyridine. It’s part of a series of derivatives that have shown potent activities against FGFR1, 2, and 3. These derivatives are being developed as potential inhibitors for the fibroblast growth factor receptor (FGFR), which plays an essential role in various types of tumors.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves reacting the starting material with R-substituted aldehyde at 50°C. The yield of the compounds is between 45-60%.

Molecular Structure Analysis

The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives can be viewed using Java or Javascript. The molecular weight of the base structure is 118.1359.

Chemical Reactions Analysis

The compound exhibits potent FGFR inhibitory activity, with FGFR1–4 IC50 values of 7, 9, 25, and 712 nM, respectively. In vitro, it has been shown to inhibit breast cancer 4T1 cell proliferation and induce its apoptosis. It also significantly inhibits the migration and invasion of 4T1 cells.

Scientific Research Applications

FGFR Inhibition for Cancer Therapy

The fibroblast growth factor receptor (FGFR) family plays a crucial role in regulating cell proliferation, migration, and angiogenesis. Abnormal activation of FGFR signaling is associated with several cancers, including breast, lung, prostate, bladder, and liver cancer. Researchers have developed a series of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFRs. Among them, compound 4h exhibits potent FGFR inhibitory activity against FGFR1–4 with low molecular weight. .

Breast Cancer Cell Proliferation Inhibition

Compound 4h effectively inhibits breast cancer 4T1 cell proliferation in vitro. Additionally, it induces apoptosis in these cells, suggesting its potential as an anti-cancer agent. .

Antitumor Activity

The compound’s ability to inhibit FGFRs extends to antitumor activity. .

Angiogenesis Modulation

FGFR signaling is intricately involved in angiogenesis—the formation of new blood vessels. .

Potential Lead Compound

.

Future Prospects

This research contributes to the development of a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFRs. .

Mechanism of Action

Target of Action

The primary target of 2-{5-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine dihydrochloride is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptor tyrosine kinases involved in various cellular processes, including cell proliferation, differentiation, and migration .

Mode of Action

The compound interacts with its targets, FGFRs, by inhibiting their activity . This inhibition likely occurs through the compound binding to the kinase domain of the FGFRs, preventing the receptor from undergoing autophosphorylation and subsequent activation .

Biochemical Pathways

The inhibition of FGFRs affects several downstream signaling pathways. These include the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways play crucial roles in cell proliferation, survival, and migration .

Result of Action

The inhibition of FGFRs by 2-{5-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}ethan-1-amine dihydrochloride can lead to decreased cell proliferation and increased apoptosis . This can result in the reduction of tumor growth in cancers where FGFR signaling is aberrantly activated .

Future Directions

The research on 1H-pyrrolo[2,3-b]pyridine derivatives is ongoing, with the aim of developing them as potent FGFR inhibitors. These compounds represent an attractive strategy for cancer therapy, and their development has significant prospects.